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Compound of Interest

2-(3-Formylphenoxy)-2-
Compound Name:

phenylacetic acid
CAS No.: 1094672-99-7

Cat. No.: B1438266

Get Quote

Executive Summary

2-(3-Formylphenoxy)-2-phenylacetic acid (FPPA) is a specialized bifunctional intermediate
combining a meta-substituted benzaldehyde moiety with a phenylacetic acid tail. Unlike simple
aromatic aldehydes (e.g., Benzaldehyde) or electron-rich analogs (e.g., Vanillin), FPPA exhibits
a unique reactivity profile driven by the inductive electron-withdrawing effect of the meta-
phenoxy linkage.

Key Performance Differentiators:

+ Enhanced Electrophilicity: The meta-positioning of the phenoxy ether prevents resonance
deactivation of the aldehyde, maintaining high reactivity toward amines.

¢ Solubility Control: The carboxylic acid tail (

) confers aqueous solubility at physiological pH, superior to lipophilic aldehydes.
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o Dual-Functionality: Enables simultaneous Schiff base formation (aldehyde) and electrostatic

anchoring (carboxylate).

Chemical Profile & Structural Analysis

Parameter

Data | Characteristic

CAS Number

1094672-99-7

Molecular Formula

Molecular Weight

256.25 g/mol

Core Structure

-Phenoxy-

-phenylacetic acid backbone

Key Functional Group

Aldehyde (-CHO): Meta-substituted on the

phenoxy ring.

Electronic Effect

Meta-Activation: The phenoxy oxygen exerts an

inductive withdrawing effect (

) on the meta-aldehyde, increasing

electrophilicity.

Solubility

Soluble in DMSO, MeOH, and basic aqueous
buffers (pH > 5).

Comparative Reactivity Matrix

The following table contrasts FPPA with standard aldehyde reagents used in reductive

amination and linker chemistry.
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Scientific Insight:

« vs. Vanillin: Vanillin contains a para-hydroxyl group that donates electrons into the ring via
resonance, stabilizing the carbonyl carbon and reducing its susceptibility to nucleophilic
attack. FPPA’s ether oxygen is meta, where resonance effects are negligible, but inductive
withdrawal enhances the aldehyde's electrophilicity.

¢ vs. Benzaldehyde: FPPA is more reactive toward amines due to the electron-withdrawing
nature of the phenoxy group and the phenylacetic acid tail.

Deep Dive: Schiff Base Formation Kinetics

The primary application of FPPA is the formation of Schiff bases (imines) with primary amines
(e.g., Lysine residues).

Reaction Pathway:
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Kinetic Advantage of FPPA: The rate-determining step in Schiff base formation is often the
nucleophilic attack of the amine on the carbonyl carbon.

e Hammett Equation Prediction:
e For FPPA, the substituent is the meta-linked ether-acid tail.
e The inductive withdrawal (

) lowers the LUMO energy of the carbonyl, facilitating faster amine attack compared to
electron-rich aldehydes.

Graphviz Diagram: Reaction Energy Landscape

Reactivity Comparison
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Caption: Comparative reaction coordinate diagram illustrating the lower activation barrier for
FPPA (solid line) versus electron-rich aldehydes like Vanillin (dashed line) during nucleophilic
attack.

Experimental Protocol: Reductive Amination

Obijective: Conjugation of FPPA to a primary amine (e.g., Benzylamine or a Lysine-peptide)
followed by reduction to a stable secondary amine.

Reagents:

« FPPA (1.0 eq)
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e Amine substrate (1.1 eq)[1]
¢ Sodium Cyanoborohydride (

) (1.5 eq)

e Solvent: Methanol/DCM (1:1) or Phosphate Buffer (pH 6.0) for proteins.
Step-by-Step Methodology:

» Solubilization: Dissolve FPPA in the chosen solvent. If using aqueous buffer, adjust pH to 7.5
to ensure the carboxylic acid is deprotonated (

), enhancing solubility.

e Imine Formation: Add the amine substrate. Stir at room temperature for 1-2 hours.

o Checkpoint: Monitor by TLC or LC-MS. FPPA imines form rapidly due to the activated
aldehyde.

¢ Reduction: Add

. If in organic solvent, add a catalytic amount of Acetic Acid (1%) to activate the imine.

o Note:

is preferred over
to avoid reducing the aldehyde before imine formation.
e Quenching: Quench with 1N HCI (if organic) or dialysis (if protein).

 Purification: Extract with Ethyl Acetate (organic synthesis) or perform Size Exclusion
Chromatography (protein conjugates).

Stability & Handling

» Oxidation: Like all aldehydes, FPPA is susceptible to air oxidation to the corresponding
dicarboxylic acid (3-(1-carboxy-1-phenyl-ethoxy)benzoic acid). Store under nitrogen at
-20°C.
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o Decarboxylation: The

-phenyl-

-phenoxy acetic acid motif is generally stable, but prolonged heating (>100°C) in strong acid
should be avoided to prevent potential decarboxylation or ether cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: Comparative Reactivity of 2-(3-
Formylphenoxy)-2-phenylacetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1438266/docs#technical-guide-comparative-
reactivity-of-2-3-formylphenoxy-2-phenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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